Cas no 1807102-59-5 (2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1807102-59-5
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4893839
• Update Time: 2025-10-28

2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-4-7-5(1-2-14)6(9(11)12)3-8(13)15-7/h3,9H,1,4H2
• InChI Key： PUBCUYWAFOWNAJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(CC#N)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile: A Comprehensive Overview

The compound 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1807102-59-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 4, an iodine atom at position 6, and an acetonitrile group at position 3. The combination of these substituents makes this compound a valuable tool in synthetic chemistry, particularly in the design of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and permeability. The presence of the chloromethyl and difluoromethyl groups in this compound introduces additional complexity to its structure, potentially enhancing its interactions with biological systems. Moreover, the iodine atom at position 6 adds a unique electronic environment, which can be exploited in the development of radiopharmaceuticals or imaging agents.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile involves a series of carefully controlled reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Researchers have employed various strategies to optimize the yield and purity of this compound, often leveraging modern catalytic techniques and green chemistry principles. These advancements have not only improved the synthesis process but also opened new avenues for its application in drug discovery.

In terms of applications, this compound has shown promise in the development of antiviral agents and anticancer drugs. Its ability to inhibit key enzymes involved in viral replication or cancer cell proliferation has been demonstrated in preclinical studies. Additionally, the acetonitrile group at position 3 provides a versatile functional handle for further chemical modifications, enabling the creation of derivative compounds with enhanced bioactivity.

From an environmental perspective, the stability and biodegradability of 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile are critical considerations. Recent research has focused on evaluating its environmental impact under various conditions, including aqueous and soil-based systems. These studies aim to ensure that its use aligns with sustainability goals and minimizes ecological risks.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1807102-59-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application-oriented research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and medicine.